6-methyl-6-azabicyclo[3.1.0]hexane

• IUPAC Name: 6-methyl-6-azabicyclo[3.1.0]hexane
• InChI: InChI=1S/C6H11N/c1-7-5-3-2-4-6(5)7/h5-6H,2-4H2,1H3
• InChI Key: ILXZCROTAHXUBF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2C1CCC2
• Molecular Formula: C6H11N
• Molecular Weight: 97.16 g/mol
• CAS No.: 2247102-50-5

Description

6-methyl-6-azabicyclo[3.1.0]hexane is a useful research compound. Its molecular formula is C6H11N and its molecular weight is 97.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Stability

• The 6-azabicyclo[3.1.0]hexane ring system, including compounds like 6-phthalimidyl-6-azabicyclo[3.1.0]hexane, has been synthesized using various cyclopentenes. These compounds exhibit stability in solvents like carbon tetrachloride and chlorobenzene (Meyer, Kellert, & Ebert, 1979).

Antiproliferative Activity

• 6-Substituted polycarbonitrile derivatives of 3-azabicyclo[3.1.0]hexane were found to lack antiproliferative activity. Their interest lies potentially in their use as antitussive and hypoglycemic drugs (Bardasov et al., 2020).

Opioid Ligand Research

• A new class of opioid ligand with a 3-azabicyclo[3.1.0]hexane core was developed for pruritus treatment. A notable feature was a 35-fold improvement in binding affinity with the addition of a single methyl group (Lunn et al., 2011).

Pharmacophore Modeling

• The development of potent and selective triple reuptake inhibitors based on 6-(3,4-dichlorophenyl)-1-[(methyloxy)methyl]-3-azabicyclo[4.1.0]heptanes. These compounds showed promising bioavailability, brain penetration, and in vivo efficacy (Micheli et al., 2010).

Conformational Studies

• NMR spectroscopy and X-ray structural analysis of 6-morpholino-3-azabicyclo[3.1.0]hexane derivatives revealed preferred conformations, providing insights into the structural characteristics of this bicyclic system (Tetzlaff et al., 1993).

Synthetic Methodology

• Development of novel synthetic methods for 2-azabicyclo[2.2.0]- and [2.1.1]hexanols, showcasing the versatility and stereochemical control in the synthesis of these bicyclic systems (Krow et al., 2001).